Cas no 2818-07-7 (Dimethyl 1H-pyrrole-2,4-dicarboxylate)

• Product Name: Dimethyl 1H-pyrrole-2,4-dicarboxylate
• CAS No: 2818-07-7
• Molecular Formula: C₈H₉NO₄
• Molecular Weight: 183.1614
• MDL: MFCD02179576
• CID: 1026038

Dimethyl 1H-pyrrole-2,4-dicarboxylate Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylic acid 2,4-dimethyl ester
• AK-76154
• ANW-47558
• BR-76154
• CTK8B5097
• Dimethyl 1H-pyrrole-2,4-dicarboxylate
• KB-251575
• Methyl-2,4-pyrroldicarboxylat
• Pyrrol-2,4-dicarbonsaeure-dimethylester
• pyrrole-2,4-dicarboxylic acid dimethyl ester
• SureCN70354
• W5105
• QQPMGRCCMQUJJA-UHFFFAOYSA-N
• 2,4-dimethyl 1H-pyrrole-2,4-dicarboxylate
• ST24024735
• 1H-Pyrrole-2,4-dicarboxylic acid dimethyl ester

• MDL： MFCD02179576
• InChIKey： QQPMGRCCMQUJJA-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO4/c1-12-7(10)5-3-6(9-4-5)8(11)13-2/h3-4,9H,1-2H3
• SMILES： O(C([H])([H])[H])C(C1=C([H])C(C(=O)OC([H])([H])[H])=C([H])N1[H])=O

Computed Properties

• Exact Mass: 183.05317
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 13
• Complexity: 216
• Topological Polar Surface Area: 68.4

Experimental Properties

• PSA: 68.39